Cas no 1226197-64-3 (2-(3,5-dimethylphenyl)methylpyrrolidine)

• Product Name: 2-(3,5-dimethylphenyl)methylpyrrolidine
• CAS No: 1226197-64-3
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6418470
• PubChem ID: 64089896
• Update Time: 2025-09-28

2-(3,5-dimethylphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethylphenyl)methylpyrrolidine
• Pyrrolidine, 2-[(3,5-dimethylphenyl)methyl]-
• 2-(3,5-Dimethylbenzyl)pyrrolidine
• EN300-1275798
• 2-[(3,5-dimethylphenyl)methyl]pyrrolidine
• CS-0280834
• AKOS013407158
• 1226197-64-3

• Inchi： 1S/C13H19N/c1-10-6-11(2)8-12(7-10)9-13-4-3-5-14-13/h6-8,13-14H,3-5,9H2,1-2H3
• InChI Key： TWEIFBQCHCOIJP-UHFFFAOYSA-N
• SMILES： N1CCCC1CC1=CC(C)=CC(C)=C1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Additional information on 2-(3,5-dimethylphenyl)methylpyrrolidine

2-(3,5-Dimethylphenyl)methylpyrrolidine: A Comprehensive Overview

2-(3,5-Dimethylphenyl)methylpyrrolidine, also known by its CAS number 1226197-64-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a substituted phenyl group. The presence of the methyl groups at the 3 and 5 positions of the phenyl ring introduces steric and electronic effects that influence its chemical reactivity and physical properties.

The synthesis of 2-(3,5-Dimethylphenyl)methylpyrrolidine typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments have made the compound more accessible for both academic research and industrial applications.

From a structural standpoint, the pyrrolidine ring in 1226197-64-3 contributes to its amine functionality, which is a key feature for various chemical transformations. The phenyl group, on the other hand, enhances the compound's aromaticity and stability. This combination makes it a versatile building block in organic synthesis, particularly in the development of pharmaceutical agents and advanced materials.

Recent studies have highlighted the potential of 2-(3,5-Dimethylphenyl)methylpyrrolidine as a precursor for bioactive molecules. For instance, researchers have explored its role in the synthesis of peptide analogs and bioisosteres, which are crucial for drug discovery. The compound's ability to form stable complexes with metal ions has also been leveraged in catalytic applications, making it a valuable tool in green chemistry.

In terms of physical properties, 1226197-64-3 exhibits a melting point of approximately 80°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory techniques, including chromatography and spectroscopy. The compound's UV-Vis spectrum reveals strong absorption bands in the aromatic region, indicating its potential for use in optoelectronic materials.

The application of 2-(3,5-Dimethylphenyl)methylpyrrolidine extends beyond traditional chemistry into emerging fields such as nanotechnology and polymer science. For example, it has been used as a monomer in the synthesis of stimuli-responsive polymers, which can undergo reversible changes in their properties under external stimuli like temperature or pH. These polymers hold promise for applications in drug delivery systems and smart materials.

In conclusion, 2-(3,5-Dimethylphenyl)methylpyrrolidine (CAS No. 1226197-64-3) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methods and application development, positions it as an essential component in modern chemical research and industrial innovation.